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Compound of Interest

Compound Name: Z-Tyr(tbu)-OH

Cat. No.: B153727 Get Quote

Essential Safety and Handling Guide for Z-Tyr(tbu)-
OH
This guide provides immediate, essential safety, and logistical information for the handling of Z-
Tyr(tbu)-OH (N-Carbobenzyloxy-O-tert-butyl-L-tyrosine). The following procedures are critical

for ensuring the safety of researchers, scientists, and drug development professionals in a

laboratory setting.

Personal Protective Equipment (PPE)
While specific occupational exposure limits for Z-Tyr(tbu)-OH are not readily established, it is

prudent to handle it as a potentially hazardous substance. The following personal protective

equipment is recommended to minimize exposure.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Must conform to EN166 or be

NIOSH approved.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Always inspect

gloves prior to use and

dispose of contaminated

gloves in accordance with local

regulations and good

laboratory practices.[1]

Skin and Body Protection Laboratory coat

A full suit may be necessary for

large spills or when handling

large quantities.[1][2]

Respiratory Protection
Dust respirator (e.g., N95 or

P1)

Required when there is a risk

of generating dust or in poorly

ventilated areas.[1][2] For

significant spills, a self-

contained breathing apparatus

may be necessary.[2]

Operational Plan: Safe Handling and Storage
Handling:

Handle in a well-ventilated area to avoid the formation and inhalation of dust.[1][3]

Keep away from heat and sources of ignition.[1]

Use non-sparking tools.[3]

Avoid contact with skin and eyes.[3]

Storage:
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Keep the container tightly closed.[1]

Store in a cool, dry place. Recommended storage temperatures can vary, so always consult

the product-specific information, but a range of 2-8°C is common.[4][5]

Disposal Plan
All waste materials containing Z-Tyr(tbu)-OH must be treated as chemical waste and disposed

of in accordance with federal, state, and local environmental regulations.

Waste Collection: Place all solid Z-Tyr(tbu)-OH waste, including any contaminated materials

like gloves or absorbent pads, into a designated and clearly labeled waste container suitable

for solid chemical waste.[2]

Container Labeling: The container must have a secure lid and be clearly labeled with "Z-
Tyr(tbu)-OH Waste" and any other identifiers required by your institution's environmental

health and safety (EHS) department.[2]

Final Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's EHS-approved waste management vendor.[2]

Emergency Procedures: Spill Response
A spill kit should be readily available in the laboratory.[2]

Small Spills:

Wear appropriate PPE (goggles, gloves, lab coat, and dust respirator).

Carefully use a spatula or brush to transfer the spilled material into the designated waste

disposal container.[2]

Avoid generating dust during cleanup.[2]

Clean the spill area thoroughly with a wet paper towel and dispose of the towel in the waste

container.[6]

Large Spills:
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Evacuate the immediate area and alert others.

If necessary, call for assistance from your institution's EHS department.

Wear a full suit, splash goggles, dust respirator, boots, and gloves. A self-contained

breathing apparatus may be necessary.[1][2]

Use a shovel to place the spilled material into a suitable waste container.[1][2]

Contain the spill to prevent spreading.[7]

Once the bulk of the material is collected, decontaminate the area.

Dispose of all contaminated materials as hazardous waste.

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling Z-Tyr(tbu)-OH
and responding to a spill.
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Standard Operating Procedure for Z-Tyr(tbu)-OH Handling

Preparation
- Don appropriate PPE

- Ensure proper ventilation

Weighing and Transfer
- Use a chemical fume hood

- Handle carefully to avoid dust

Proceed

Reaction/Use
- Add to reaction vessel

- Monitor process

Proceed

Workstation Cleanup
- Decontaminate surfaces

- Clean glassware

After Use

Waste Disposal
- Segregate waste

- Label and store securely

Segregate

End of Process

Complete
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Chemical Spill Response for Z-Tyr(tbu)-OH

Spill Occurs

Assess the Spill
- Small vs. Large

- Immediate danger?

Small Spill Procedure
- Don PPE

- Use spatula to collect

Small

Large Spill Procedure
- Evacuate area

- Alert EHS

Large

Clean Up Residue
- Use shovel/scoop

- Decontaminate area

Contain the Spill
- Use absorbents/dikes

Dispose of Waste
- Place in labeled container
- Follow institutional protocol

Restock Spill Kit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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